Cas no 915297-48-2 (rac 2-Oleoyl-3-chloropropanediol, 95%)

• Product Name: rac 2-Oleoyl-3-chloropropanediol, 95%
• CAS No: 915297-48-2
• Molecular Formula: C₂₁H₃₉ClO₃
• Molecular Weight: 374.98600
• CID: 996482
• PubChem ID: 71751308

rac 2-Oleoyl-3-chloropropanediol, 95% Properties

Names and Identifiers

• (9Z)- 9-Octadecenoic Acid 2-Chloro-1-(hydroxymethyl)ethyl Ester
• (1-chloro-3-hydroxypropan-2-yl) (Z)-octadec-9-enoate
• rac 2-Oleoyl-3-chlor
• rac 2-Oleoyl-3-chloropropanediol, 95
• rac 2-Oleoyl-3-chloropropanediol
• 915297-48-2
• BP-29902
• DTXSID80858248
• 1-Chloro-3-hydroxypropan-2-yl (9Z)-octadec-9-enoate
• (9Z)-9-Octadecenoic Acid 2-Chloro-1-(hydroxymethyl)ethyl Ester; 2-Chloro-1-(hydroxymethyl)ethyl (9Z)-9-octadecenoate (ACI)
• rac 2-Oleoyl-3-chloropropanediol, 95%

• InChIKey： SQEOYUUMBWVKDM-KTKRTIGZSA-N
• Inchi： InChI=1S/C21H39ClO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-20(18-22)19-23/h9-10,20,23H,2-8,11-19H2,1H3/b10-9-
• SMILES： CCCCCCCCC=CCCCCCCCC(=O)OC(CO)CCl

Computed Properties

• Exact Mass: 374.25900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 19
• Monoisotopic Mass: 374.2587728g/mol
• Heavy Atom Count: 25
• Complexity: 318
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 6.16680
• PSA: 46.53000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Chloropropanol esters